Cas no 923151-28-4 (ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate)
923151-28-4 structure
Product Name:ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
CAS No:923151-28-4
MF:C20H19NO4
MW:337.369165658951
CID:5598779
PubChem ID:18568616
Update Time:2023-11-22
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- STK925486
- AKOS002292460
- ethyl 3-methyl-6-(2-methylbenzamido)benzofuran-2-carboxylate
- ethyl 3-methyl-6-[(2-methylbenzoyl)amino]-1-benzofuran-2-carboxylate
- ETHYL 3-METHYL-6-(2-METHYLBENZAMIDO)-1-BENZOFURAN-2-CARBOXYLATE
- 923151-28-4
- ethyl 3-methyl-6-{[(2-methylphenyl)carbonyl]amino}-1-benzofuran-2-carboxylate
- F2210-0048
- 2-Benzofurancarboxylic acid, 3-methyl-6-[(2-methylbenzoyl)amino]-, ethyl ester
- ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
-
- Inchi: 1S/C20H19NO4/c1-4-24-20(23)18-13(3)16-10-9-14(11-17(16)25-18)21-19(22)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3,(H,21,22)
- InChI Key: GTWTXUASIJHKIB-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=C(C)C2C=CC(=CC1=2)NC(C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 337.13140809g/mol
- Monoisotopic Mass: 337.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.239±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±45.0 °C(Predicted)
- pka: 12.69±0.43(Predicted)
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2210-0048-2μmol |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-5μmol |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-10μmol |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-20μmol |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-1mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-2mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-3mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-4mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-5mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2210-0048-10mg |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate |
923151-28-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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